Cas no 31457-16-6 (3,4-dihydro-2H-1-benzopyran-8-carboxylic acid)
31457-16-6 structure
Product Name:3,4-dihydro-2H-1-benzopyran-8-carboxylic acid
CAS No:31457-16-6
MF:C10H10O3
MW:178.184603214264
MDL:MFCD12198122
CID:1015197
PubChem ID:12701138
Update Time:2024-10-30
3,4-dihydro-2H-1-benzopyran-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Chroman-8-carboxylic acid
- 3,4-dihydro-2H-chromene-8-carboxylic acid
- 2H-3.4-Dihydro-benzopyran-8-carbonsaeure
- 3,4-dihydro-2H-1-benzopyran-8-carboxylic acid
- 8-chromancarboxylic acid
- chroman 8-carboxylic acid
- chromane-8-carboxylic acid
- chroman-8-carboxylicacid
- SB36538
- LOFOWPRKKPHPDW-UHFFFAOYSA-N
- MFCD12198122
- DTXSID60507363
- FT-0756020
- EN300-125479
- AKOS006344811
- chroman-8-carboxylic acid, AldrichCPR
- AS-36157
- CS-0107186
- SCHEMBL984448
- 31457-16-6
- SY065537
- Z1201626365
- DB-068465
- Chroman-8-carboxylic acid , 97%
-
- MDL： MFCD12198122
- Inchi： 1S/C10H10O3/c11-10(12)8-5-1-3-7-4-2-6-13-9(7)8/h1,3,5H,2,4,6H2,(H,11,12)
- InChI Key： LOFOWPRKKPHPDW-UHFFFAOYSA-N
- SMILES： O1C2C(C(=O)O)=CC=CC=2CCC1
Computed Properties
- Exact Mass: 178.06300
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: 95-96.5 °C
- PSA: 46.53000
- LogP: 1.70980
3,4-dihydro-2H-1-benzopyran-8-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P261;P280;P302+P352;P305+P351+P338
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Storage Condition：Room temperature
3,4-dihydro-2H-1-benzopyran-8-carboxylic acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-dihydro-2H-1-benzopyran-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042874-250mg |
Chroman-8-carboxylic acid |
31457-16-6 | 97% | 250mg |
$294.92 | 2023-09-02 | |
| Alichem | A449042874-1g |
Chroman-8-carboxylic acid |
31457-16-6 | 97% | 1g |
$736.29 | 2023-09-02 | |
| TRC | C611445-50mg |
chroman-8-carboxylic acid |
31457-16-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C611445-100mg |
chroman-8-carboxylic acid |
31457-16-6 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C611445-500mg |
chroman-8-carboxylic acid |
31457-16-6 | 500mg |
$ 320.00 | 2022-06-06 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0665-1g |
Chroman-8-carboxylic acid |
31457-16-6 | 97% | 1g |
2035.3CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0665-5g |
Chroman-8-carboxylic acid |
31457-16-6 | 97% | 5g |
6105.91CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0665-25g |
Chroman-8-carboxylic acid |
31457-16-6 | 97% | 25g |
16112.81CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0665-500mg |
Chroman-8-carboxylic acid |
31457-16-6 | 97% | 500mg |
1441.67CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0665-250mg |
Chroman-8-carboxylic acid |
31457-16-6 | 97% | 250mg |
1144.86CNY | 2021-05-07 |
3,4-dihydro-2H-1-benzopyran-8-carboxylic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
31457-16-6 (3,4-dihydro-2H-1-benzopyran-8-carboxylic acid) Related Products
- 104224-91-1(4,4-dimethyl-2,3-dihydrochromene-6-carboxylic Acid)
- 98117-02-3(2-Methoxy-3-propylbenzoic acid)
- 527681-32-9(2H-1-Benzopyran-7-carboxylic acid, 3,4-dihydro-, methyl ester)
- 100482-25-5(Benzoic acid,4-ethoxy-3,5-dipropyl-)
- 100482-30-2(Benzoic acid,4-propoxy-3,5-dipropyl-)
- 527681-33-0(3,4-dihydro-2H-1-benzopyran-7-carboxylic acid)
- 103203-84-5(3,4-dihydro-2H-1-benzopyran-6-carboxylic acid)
- 840542-51-0(Benzoic acid, 2-[3-(3-phenylpropoxy)phenoxy]-)
- 31457-17-7(1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-)
- 895240-87-6(Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
